Cas no 1300640-25-8 (5-[4-(Chloromethyl)phenyl]-2-ethoxypyridine)

• Product Name: 5-[4-(Chloromethyl)phenyl]-2-ethoxypyridine
• CAS No: 1300640-25-8
• MF: C₁₄H₁₄ClNO
• MW: 247.720062732697
• CID: 2950007
• PubChem ID: 67173780
• Update Time: 2025-06-12

5-[4-(Chloromethyl)phenyl]-2-ethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-[4-(Chloromethyl)phenyl]-2-ethoxypyridine
• Pyridine, 5-[4-(chloromethyl)phenyl]-2-ethoxy-
• 5-[4-(chloromethvl)phenyl]-2-(ethyloxy)pyridine
• CS-W000303
• XVDPJYHHTPZQEZ-UHFFFAOYSA-N
• SCHEMBL1820732
• 1300640-25-8
• D77598

• Inchi： 1S/C14H14ClNO/c1-2-17-14-8-7-13(10-16-14)12-5-3-11(9-15)4-6-12/h3-8,10H,2,9H2,1H3
• InChI Key： XVDPJYHHTPZQEZ-UHFFFAOYSA-N
• SMILES： C1(OCC)=NC=C(C2=CC=C(CCl)C=C2)C=C1

Computed Properties

• Exact Mass: 247.0763918g/mol
• Monoisotopic Mass: 247.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 22.1Ų

Additional information on 5-[4-(Chloromethyl)phenyl]-2-ethoxypyridine

Introduction to 5-[4-(Chloromethyl)phenyl]-2-ethoxypyridine (CAS No. 1300640-25-8)

5-[4-(Chloromethyl)phenyl]-2-ethoxypyridine, identified by its Chemical Abstracts Service (CAS) number 1300640-25-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule has garnered attention due to its structural uniqueness and potential applications in drug development. The compound features a pyridine core substituted with an ethoxy group at the 2-position and a chloromethyl-substituted phenyl ring at the 4-position, making it a versatile scaffold for further chemical modifications and biological evaluations.

The ethoxy-substituted pyridine moiety is a common pharmacophore in many bioactive molecules, contributing to interactions with biological targets such as enzymes and receptors. The presence of the chloromethyl group introduces reactivity that can be exploited for further functionalization, enabling the synthesis of more complex derivatives. These structural features make 5-[4-(Chloromethyl)phenyl]-2-ethoxypyridine a valuable intermediate in the development of novel therapeutic agents.

In recent years, there has been a growing interest in pyridine derivatives as pharmacological tools due to their broad spectrum of biological activities. Studies have shown that pyridine-based compounds can exhibit properties ranging from antimicrobial to anticancer effects. The specific arrangement of substituents in 5-[4-(Chloromethyl)phenyl]-2-ethoxypyridine, particularly the combination of the ethoxy and chloromethyl groups, suggests potential for modulating various biological pathways.

The group is particularly noteworthy as it can participate in nucleophilic addition reactions, allowing for the introduction of additional functional groups such as amines or alcohols. This reactivity has been leveraged in the synthesis of more complex molecules, including those intended for use as probes or leads in drug discovery. The ability to derivatize this compound further underscores its utility as a building block in medicinal chemistry.

The pharmaceutical industry continually seeks novel compounds that can address unmet medical needs. Pyridine derivatives, with their well-documented biological activity and synthetic versatility, remain a cornerstone of drug discovery efforts. 5-[4-()< b phenyl b >]-2-< b ethoxypyridine b > fits within this broader context, offering researchers a promising scaffold for developing new treatments.

In academic research, this compound has been explored for its potential role in modulating enzyme activity and receptor binding. For instance, studies have investigated its interactions with metalloproteinases and other enzymes implicated in diseases such as cancer and inflammation. The < b ethoxy b > group's ability to engage with hydrophobic pockets in proteins, combined with the reactivity of the < b chloromethyl b > moiety, makes this compound an intriguing candidate for further investigation.

The synthesis of 5-[4-(< b chloromethyl b >)< b phenyl b >]-2-< b ethoxypyridine b > involves multi-step organic transformations that highlight modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core pyridine ring and introduce the desired substituents. These synthetic approaches not only showcase the ingenuity of contemporary organic chemistry but also demonstrate how functional group transformations can be used to generate complex molecular architectures.

The compound's potential applications extend beyond traditional small-molecule drug development. It has been explored as a precursor for more complex natural product-like molecules, which often exhibit potent biological activities. By leveraging its reactive sites, researchers can construct intricate scaffolds that mimic known bioactive structures or generate entirely novel molecular entities.

The safety and handling of 5-[4-(< b chloromethyl b >)< b phenyl b >]-2-< b ethoxypyridine b > are critical considerations in any research setting. While not classified as a hazardous material under standard regulations, proper laboratory protocols must be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and working within well-ventilated areas or fume hoods.

In conclusion, 5-[4-(< b chloromethyl b >)< b phenyl b >]-2-< b ethoxypyridine b > (CAS No. 1300640-25-8) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it a valuable tool for drug discovery efforts aimed at developing new treatments for various diseases. As synthetic methodologies continue to evolve, compounds like this will remain at the forefront of medicinal chemistry innovation.